Methyl 3-(piperazin-1-yl)oxolane-3-carboxylate dihydrochloride
Overview
Description
Methyl 3-(piperazin-1-yl)oxolane-3-carboxylate dihydrochloride, also known as POCD, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. POCD is a heterocyclic compound that contains a piperazine ring and an oxolane ring, and it is commonly used as a building block for the synthesis of other compounds. In
Scientific Research Applications
CGRP Receptor Inhibitor Synthesis
Methyl 3-(piperazin-1-yl)oxolane-3-carboxylate dihydrochloride has been utilized in the synthesis of calcitonin gene-related peptide (CGRP) receptor antagonists. A notable example is the development of a convergent, stereoselective synthesis of a potent CGRP receptor antagonist, demonstrating its application on a multikilogram scale (Cann et al., 2012).
Synthesis of Piperazine Substituted Quinolones
This chemical has been used in the synthesis of a series of piperazine substituted quinolones, highlighting its role in creating compounds for potential therapeutic applications (Fathalla & Pazdera, 2017).
Novel Derivative Synthesis for Antidepressant and Antianxiety Activities
This compound has been used in synthesizing novel compounds like 1-{[3-(furan-2-yl)-5-substituted phenyl-4,5-dihydro-1,2-oxazol-4-yl]methyl}-4-methyl piperazine, which showed significant antidepressant and antianxiety activities (Kumar et al., 2017).
Development of Novel Annelated 2-Oxopiperazines
This compound is instrumental in synthesizing novel annelated 2-oxopiperazines, providing insights into new chemical structures and their potential applications in various fields (Svetlana et al., 2015).
Synthesis of Piperazine-2-Carboxylic Acid
Another application is the development of methods for synthesizing derivatives like methyl piperazinium-2-carboxylate dihydrochloride, further expanding its utility in chemical synthesis (Kutina et al., 1985).
Corrosion Inhibition Studies
This chemical has been studied for its role in corrosion inhibition, particularly in mild steel in hydrochloric acid solutions, demonstrating its potential in industrial applications (Chaitra et al., 2017).
properties
IUPAC Name |
methyl 3-piperazin-1-yloxolane-3-carboxylate;dihydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H18N2O3.2ClH/c1-14-9(13)10(2-7-15-8-10)12-5-3-11-4-6-12;;/h11H,2-8H2,1H3;2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FYSBSNPPLLXBOW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1(CCOC1)N2CCNCC2.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H20Cl2N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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